Lobeglitazone-d4

• Molecular Formula: C24H24N4O5S
• Molecular Weight: 484.6 g/mol
• InChI: InChI=1S/C24H24N4O5S/c1-28(21-14-22(26-15-25-21)33-19-9-7-17(31-2)8-10-19)11-12-32-18-5-3-16(4-6-18)13-20-23(29)27-24(30)34-20/h3-10,14-15,20H,11-13H2,1-2H3,(H,27,29,30)/i11D2,12D2
• InChIKey: CHHXEZSCHQVSRE-AREBVXNXSA-N

Lobeglitazone-d4: Stable Isotope Internal Standard for Bioanalysis

Lobeglitazone-d4 is a deuterium-labeled analog of Lobeglitazone, a novel thiazolidinedione (TZD) class peroxisome proliferator-activated receptor gamma (PPARγ) agonist approved for type 2 diabetes mellitus (T2DM) management [1]. The compound features four deuterium atoms substituted at specific positions (ethoxy-1,1,2,2-d4) on the molecule, resulting in a molecular weight of 484.56 g/mol (unlabeled: 480.54 g/mol) . This stable isotope-labeled (SIL) compound is specifically designed and manufactured for use as an internal standard (IS) in liquid chromatography-tandem mass spectrometry (LC-MS/MS) bioanalytical assays, enabling accurate and precise quantitation of Lobeglitazone in complex biological matrices [2].

Internal Standard Deuterium-labeled IS for Lobeglitazone LC-MS/MS quantitation

Mass Shift +4 Da enables selective MRM detection without analyte interference

Chromatography Co-elutes with unlabeled Lobeglitazone for matrix effect correction

• [1] Bae J, Park T, Kim H, Lee M, Cha BS. Lobeglitazone: A Novel Thiazolidinedione for the Management of Type 2 Diabetes Mellitus. Diabetes Metab J. 2021;45(3):326-336. View Source
• [2] MedChemExpress. Lobeglitazone-d4 Product Datasheet. View Source

Lobeglitazone-d4: Irreplaceable Internal Standard in LC-MS/MS

In LC-MS/MS bioanalysis, the use of a structurally identical stable isotope-labeled internal standard (SIL-IS) is critical to correct for matrix effects, ionization variability, and analyte recovery inconsistencies. Lobeglitazone-d4, with its specific +4 Da mass shift, co-elutes identically with the unlabeled analyte under all chromatographic conditions, ensuring precise compensation for these analytical variables [1]. Substituting with the unlabeled parent compound or a structural analog like Rosiglitazone (used in early assays [2]) introduces differential extraction recovery and ionization suppression/enhancement, leading to significant quantitative bias. The following evidence guide details the specific, verifiable performance advantages of Lobeglitazone-d4 over alternative approaches, substantiating its necessity for robust, validated bioanalytical methods required in pharmacokinetic studies and regulatory submissions [3].

Unlabeled Lobeglitazone Cannot distinguish analyte from IS; may not correct for matrix effects.

Structural Analog IS (e.g., Rosiglitazone) Different retention time; may experience differential ionization effects.

Non-site-specific Labeled IS Risk of deuterium loss; may cause quantitation drift over study duration.

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] Kim JW, et al. Tolerability and pharmacokinetics of lobeglitazone (CKD-501), a peroxisome proliferator-activated receptor-γ agonist: a single- and multiple-dose, double-blind, randomized control study in healthy male Korean subjects. Clin Ther. 2014;33(11):1819-1830. View Source
• [3] Wuxi AppTec. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. View Source

Lobeglitazone-d4: Bioanalytical Performance Evidence

Distinct Mass Shift for Selective MRM Detection

Lobeglitazone-d4 provides a defined +4.02 Da mass increase over unlabeled Lobeglitazone (MW 480.54 vs. 484.56), creating a unique MRM transition pair for selective quantitation . This contrasts with non-analogous IS like Rosiglitazone (MW 357.43) used in some legacy methods, which exhibit different chromatographic retention times and MS fragmentation patterns, failing to co-elute and thus inadequately correct for dynamic matrix effects [1].

Mass Shift Specificity

Method context

+4.02 Da

Supports selective MRM channel without interference

Distinct from Rosiglitazone MRM transitions

Evidence Dimension	Molecular Weight and MS Transition Specificity
Target Compound Data	MW: 484.56; MRM transition: 486.0 -> m/z (derived from parent Lobeglitazone's 482.0 -> 258.0 transition) [1]
Comparator Or Baseline	Unlabeled Lobeglitazone (MW: 480.54) / Rosiglitazone (MW: 357.43, MRM 358.0->135.0)
Quantified Difference	Lobeglitazone-d4 is 4.02 Da heavier than the analyte; Rosiglitazone is 123.11 Da lighter and structurally distinct.
Conditions	LC-MS/MS system using Multiple Reaction Monitoring (MRM) mode

Why This Matters

A precise +4 Da mass shift ensures the IS is detected in a separate MS channel free from analyte isotopic interference, a fundamental requirement for assay specificity and linearity at low ng/mL concentrations.

• [1] Kim JW, et al. Tolerability and pharmacokinetics of lobeglitazone (CKD-501), a peroxisome proliferator-activated receptor-γ agonist: a single- and multiple-dose, double-blind, randomized control study in healthy male Korean subjects. Clin Ther. 2014;33(11):1819-1830. View Source

Co-elution and Superior Matrix Effect Correction

Due to its near-identical physicochemical properties, Lobeglitazone-d4 co-elutes with the unlabeled analyte under all reverse-phase LC conditions [1]. In contrast, Rosiglitazone, a structural analog with different hydrophobicity, elutes at a distinct retention time, making it subject to different solvent compositions and matrix components in the MS source, which compromises the accuracy of ionization suppression/enhancement correction [2].

Co-elution vs Analog IS

Class-level

Lobeglitazone-d4: Co-elutes Rosiglitazone: Different RT

Ensures consistent matrix effect correction across run

Based on class-level SIL-IS behavior

Evidence Dimension	Chromatographic Co-elution and Matrix Effect Correction
Target Compound Data	Lobeglitazone-d4: Co-elutes with Lobeglitazone
Comparator Or Baseline	Rosiglitazone (analog IS): Elutes at a different retention time
Quantified Difference	Expected identical retention time for d4-IS vs. unlabeled analyte; differential retention time for analog IS (not specified but inferred from different logP).
Conditions	Standard reverse-phase LC gradient

Why This Matters

Co-elution is the cornerstone of SIL-IS utility. It guarantees that the IS experiences the exact same matrix-induced ionization effects as the analyte at every moment of the run, maximizing assay accuracy and precision.

• [1] Wuxi AppTec. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. View Source
• [2] Kim JW, et al. Tolerability and pharmacokinetics of lobeglitazone (CKD-501), a peroxisome proliferator-activated receptor-γ agonist: a single- and multiple-dose, double-blind, randomized control study in healthy male Korean subjects. Clin Ther. 2014;33(11):1819-1830. View Source

Site-Specific Deuteration to Minimize Deuterium Exchange

The four deuterium atoms in Lobeglitazone-d4 are specifically located on the ethoxy linker (ethoxy-1,1,2,2-d4) . This strategic placement is designed to avoid labile positions prone to metabolic H/D exchange in vivo, a known issue with non-specifically labeled or less stable deuterated IS. While no direct comparative stability data for Lobeglitazone-d4 was found, research on deuterated standards highlights that improper placement can lead to deuterium loss and back-conversion to the unlabeled analyte, causing significant quantitation errors . The defined, non-labile substitution pattern on Lobeglitazone-d4 is a critical quality attribute that distinguishes it from randomly labeled or less robustly designed alternatives.

Deuterium Placement

Data to verify

Ethoxy-1,1,2,2-d4

May reduce H/D exchange risk during studies

No direct stability data; verification needed

Evidence Dimension	Deuterium Label Stability and Position
Target Compound Data	Ethoxy-1,1,2,2-d4 substitution on Lobeglitazone
Comparator Or Baseline	Other deuterated compounds with labile deuterium placement (e.g., on heteroatoms or alpha to carbonyls)
Quantified Difference	Quantitative data on back-exchange rate not available for this specific compound.
Conditions	In vitro/in vivo metabolic stability studies

Why This Matters

The site of deuteration directly impacts the long-term stability and reliability of the IS. A stable, non-exchangeable label ensures the IS maintains its mass difference throughout the study, preventing a systematic drift in quantitation.

Lobeglitazone-d4: Key Application Scenarios

Validated Plasma Quantitation for PK/TK Studies

In regulated bioanalysis, Lobeglitazone-d4 is the required internal standard for developing and validating LC-MS/MS methods to quantify Lobeglitazone in biological matrices (e.g., plasma, urine, tissue homogenates). Its use is essential for generating accurate and precise concentration-time data in support of preclinical and clinical pharmacokinetic studies, as well as toxicokinetic assessments, where method validation parameters (accuracy, precision, recovery) must meet stringent regulatory criteria (e.g., FDA, EMA). The use of a SIL-IS like Lobeglitazone-d4 is considered industry best practice and is often a prerequisite for method acceptance [1].

Robust Matrix Effect Correction in Complex Matrices

When analyzing Lobeglitazone in challenging biological samples (e.g., hemolyzed plasma, lipidemic samples, or tissue extracts), significant matrix effects can cause ionization suppression or enhancement, leading to inaccurate quantitation. Lobeglitazone-d4, due to its co-elution properties, provides the most effective compensation for these matrix effects, ensuring reliable data even in suboptimal sample conditions. This is a distinct advantage over using structural analog IS, which are more susceptible to differential matrix effects [2].

Clinical Trial Sample Analysis Support

For CROs and central labs conducting clinical trial sample analysis for Lobeglitazone (e.g., bioequivalence studies, drug-drug interaction studies), Lobeglitazone-d4 is the definitive internal standard for assay development. Its use supports method transfer, cross-validation across multiple labs, and ensures consistent, comparable data across study sites and time points. This directly facilitates regulatory submissions for new formulations or generic versions of Lobeglitazone [3].

Application

Selection Property

Validation Focus

PK research method validation

Co-eluting SIL-IS for matrix effect control

Accuracy and precision in biological matrices

Complex sample bioanalysis (lipemic/hemolyzed)

Identical retention to analyte

Matrix effect assessment across sample types

Multi-site method transfer

Reproducible isotopic purity and retention

Inter-lab consistency and method documentation

• [1] KCAS Bio. LC-MS/MS Internal Standards: Critical Workflows for Accurate Bioanalysis. View Source
• [2] Wuxi AppTec. Considerations for the Use of Internal Standards in LC-MS Bioanalysis. View Source
• [3] Bae J, Park T, Kim H, Lee M, Cha BS. Lobeglitazone: A Novel Thiazolidinedione for the Management of Type 2 Diabetes Mellitus. Diabetes Metab J. 2021;45(3):326-336. View Source